Cas no 353786-74-0 (6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol)

• Product Name: 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• CAS No: 353786-74-0
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• MDL: MFCD01567562
• CID: 3081320
• PubChem ID: 135461292
• Update Time: 2025-10-30

6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol
• 353786-74-0
• DPA78674
• AK-968/12713010
• STL044501
• 6,8-dimethyl-2H,3H,5H-[1,2,4]triazino[5,6-b]indole-3-thione
• 6,8-dimethyl-1,2-dihydro-[1,2,4]triazino[5,6-b]indole-3-thione
• ALBB-031300
• 6,8-dimethyl-2,5-dihydro-[1,2,4]triazino[5,6-b]indole-3-thione
• STK510450
• AKOS000350221
• CS-0314075
• AB00106558-01
• 6,8-dimethyl-2,5-dihydro-3H-[1,2,4]triazino[5,6-b]indole-3-thione
• MFCD01567562
• 6,8-dimethyl-1,2,4-triazino[5,6-b]indole-3-thiol
• AKOS005697848
• MS-7824

• MDL： MFCD01567562
• Inchi： 1S/C11H10N4S/c1-5-3-6(2)8-7(4-5)9-10(12-8)13-11(16)15-14-9/h3-4H,1-2H3,(H2,12,13,15,16)
• InChI Key： VZKXOKIJXOPLJD-UHFFFAOYSA-N
• SMILES： S=C1NN=C2C(=N1)NC1C(C)=CC(C)=CC=12

Computed Properties

• Exact Mass: 230.06261751Da
• Monoisotopic Mass: 230.06261751Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 80.9Ų

Additional information on 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol

Introduction to 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol (CAS No. 353786-74-0)

6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the triazinoindole class of molecules, which are known for their potential applications in drug discovery and medicinal chemistry. The presence of a thiol group in its structure adds an additional layer of reactivity, making it a valuable scaffold for further chemical modifications and biological studies.

The CAS number 353786-74-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. Its molecular structure consists of a fused triazine ring connected to an indole moiety, with methyl substituents at the 6- and 8-positions. The thiol group at the 3-position provides a nucleophilic site that can engage in various chemical reactions, including sulfuration and disulfide bond formation.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol has been studied for its possible role in modulating biological pathways associated with inflammation and cancer. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in these pathways. Its ability to interact with biological targets makes it a promising candidate for further investigation in preclinical models.

The synthesis of 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiol group at the 3-position is particularly critical, as it influences the compound's solubility and reactivity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazinoindole core efficiently.

From a pharmaceutical perspective, the structural features of 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol make it an attractive candidate for drug development. The indole ring is a common pharmacophore found in many bioactive molecules, while the triazine moiety can enhance binding affinity to biological targets. Additionally, the thiol group offers opportunities for covalent drug delivery systems or targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol with greater accuracy. Molecular docking studies have identified potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings align with ongoing research efforts to develop novel anti-inflammatory agents.

The compound's stability under various conditions is another critical factor that influences its practical applicability. Studies have examined its solubility in common organic solvents and its resistance to degradation under physiological pH conditions. These properties are essential for formulating effective drug candidates that can withstand storage and administration challenges.

In conclusion,6,8-dimethyl-5H-[1,2,4]triazino[5,6-b]indole-3-thiol represents a fascinating molecule with significant potential in medicinal chemistry and chemical biology. Its unique structural features and reactivity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its biological activities and synthetic possibilities,CAS No. 353786-74-0 will serve as a cornerstone for further investigations into this promising compound.